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Compound of Interest

Compound Name: O-Desmethyl Mebeverine acid-d6

Cat. No.: B15559956 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties and stability of

O-Desmethyl Mebeverine acid-d6, a deuterated analog of a primary metabolite of the

antispasmodic drug Mebeverine. This document is intended to serve as a comprehensive

resource for researchers and professionals engaged in drug metabolism studies,

pharmacokinetic analysis, and bioanalytical method development.

Core Chemical Properties
O-Desmethyl Mebeverine acid-d6 is a stable isotope-labeled compound essential for use as

an internal standard in the quantitative analysis of O-Desmethyl Mebeverine acid in biological

matrices.[1][2] The deuterium labeling offers a distinct mass shift, facilitating precise

quantification via mass spectrometry without altering the compound's chemical behavior in

chromatographic systems.[1]

Below is a summary of the key chemical properties for both the deuterated and non-deuterated

forms of O-Desmethyl Mebeverine acid.
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Property
O-Desmethyl Mebeverine
acid-d6

O-Desmethyl Mebeverine
acid

Molecular Formula C₁₅H₁₇D₆NO₃[3] C₁₅H₂₃NO₃[4][5]

Molecular Weight 271.4 g/mol (approx.) 265.35 g/mol [5][6][7]

CAS Number Not explicitly available 586357-02-0[4][6][7][8]

Formal Name

4-[ethyl[2-(4-hydroxyphenyl)-1-

methylethyl]amino]-butanoic

acid-d6

4-[ethyl[2-(4-hydroxyphenyl)-1-

methylethyl]amino]-butanoic

acid[4]

Synonyms

Mebeverine metabolite O-

desmethyl Mebeverine acid-

d6[1]

Mebeverine metabolite O-

desmethyl Mebeverine acid[9]

Physical State Solid[4]
Light pink or Off-White to

Beige Solid[6][10]

Solubility Not explicitly available

DMSO: Slightly soluble,

Methanol: Slightly soluble with

sonication[4]

Purity Typically ≥95%
Typically >95% (By HPLC)[4]

[7]

Metabolic Pathway of Mebeverine
O-Desmethyl Mebeverine acid is a significant metabolite of Mebeverine, a musculotropic

antispasmodic agent.[9] The metabolic cascade of Mebeverine is initiated by esterase-

catalyzed hydrolysis, yielding Veratric acid and Mebeverine alcohol.[11][12][13] Subsequent

metabolism of Mebeverine alcohol through oxidation and O-demethylation leads to the

formation of O-Desmethyl Mebeverine acid.[4] Understanding this pathway is crucial for

interpreting pharmacokinetic data and assessing drug efficacy and safety.
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Metabolic conversion of Mebeverine.

Stability Profile
O-Desmethyl Mebeverine Acid
The stability of O-Desmethyl Mebeverine acid is a critical parameter for accurate bioanalytical

measurements. Available data indicates that the compound is stable for at least four years

when stored at -20°C.[4] It is also noted to be hygroscopic, necessitating storage under an inert

atmosphere.[6][10]

O-Desmethyl Mebeverine Acid-d6
Specific long-term stability studies for O-Desmethyl Mebeverine acid-d6 are not extensively

published. However, as a stable isotope-labeled internal standard, it is synthesized to be

chemically identical to its non-deuterated counterpart and is expected to exhibit similar stability

under identical storage conditions. For stock solutions, storage at -80°C is recommended for up

to 6 months, while at -20°C, usability is suggested for up to 1 month.[9]
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The parent drug, Mebeverine, is known to be unstable in biological matrices containing

esterases, such as blood and plasma, but is relatively stable in aqueous solutions and urine.

[12] This underscores the importance of appropriate sample handling and storage to prevent ex

vivo degradation of the analyte and internal standard.

Experimental Protocols
Stock and Working Solution Preparation
A common protocol for preparing stock and working solutions of O-Desmethyl Mebeverine acid

for in vivo studies involves the use of solvents like DMSO, PEG300, and Tween-80.[9]

Example Protocol for a 1 mg/mL Working Solution:

Prepare a 10.0 mg/mL stock solution in DMSO.

To 400 µL of PEG300, add 100 µL of the DMSO stock solution and mix thoroughly.

Add 50 µL of Tween-80 to the mixture and mix until uniform.

Adjust the final volume to 1 mL with saline.[9]

Bioanalytical Method using HPLC-MS/MS
An established HPLC-MS/MS method for the simultaneous quantification of

Desmethylmebeverine acid, Mebeverine acid, and Mebeverine alcohol in human plasma has

been published and can be adapted for use with the deuterated internal standard.[4]
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Typical bioanalytical workflow.
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Key Considerations for Method Development:

Chromatography: A C18 reversed-phase column is typically suitable for separation. The

mobile phase composition (e.g., acetonitrile or methanol with an aqueous buffer) should be

optimized for resolution and peak shape.

Mass Spectrometry: Detection should be performed using a triple quadrupole mass

spectrometer in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

Specific precursor-to-product ion transitions for both O-Desmethyl Mebeverine acid and its

d6-labeled internal standard must be determined.

Validation: The method must be fully validated according to regulatory guidelines (e.g., FDA

or EMA), including assessments of linearity, accuracy, precision, selectivity, matrix effect, and

stability (freeze-thaw, short-term, and long-term).

Applications in Research and Development
O-Desmethyl Mebeverine acid-d6 is an indispensable tool in several areas of pharmaceutical

research:

Pharmacokinetic Studies: Enables accurate determination of the absorption, distribution,

metabolism, and excretion (ADME) properties of Mebeverine by providing a reliable internal

standard for the quantification of its major metabolite.[2]

Therapeutic Drug Monitoring (TDM): Facilitates the precise measurement of metabolite

concentrations in patients, which can be crucial for optimizing dosage and minimizing

adverse effects.[2]

Metabolic Research: Serves as a tracer to investigate the metabolic fate of Mebeverine and

identify potential drug-drug interactions.[1][2]

In conclusion, O-Desmethyl Mebeverine acid-d6 is a well-characterized and essential

reference compound for advanced analytical and metabolic studies of Mebeverine. Its stable

isotope labeling ensures the accuracy and reliability of quantitative bioanalytical methods,

making it a cornerstone for researchers and drug development professionals in this field.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15559956?utm_src=pdf-body
https://veeprho.com/impurities/o-desmethyl-mebeverine-acid-d6/
https://veeprho.com/impurities/o-desmethyl-mebeverine-acid-d6/
https://www.medchemexpress.com/o-desmethyl-mebeverine-acid-d6.html
https://veeprho.com/impurities/o-desmethyl-mebeverine-acid-d6/
https://www.benchchem.com/product/b15559956?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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